1-CYCLOPROPYL-7-(5-METHYL-2-THIENYL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE

• IUPAC Name: 1-cyclopropyl-7-(5-methylthiophen-2-yl)-2-sulfanylidene-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H12F3N3OS2/c1-7-2-5-11(25-7)10-6-9(16(17,18)19)12-13(20-10)22(8-3-4-8)15(24)21-14(12)23/h2,5-6,8H,3-4H2,1H3,(H,21,23,24)
• InChI Key: ZXGQYIPEJDFGCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=NC3=C(C(=C2)C(F)(F)F)C(=O)NC(=S)N3C4CC4
• Molecular Formula: C16H12F3N3OS2
• Molecular Weight: 383.4 g/mol

Description

1-CYCLOPROPYL-7-(5-METHYL-2-THIENYL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE is a complex organic compound featuring a pyrido[2,3-d]pyrimidinone core This compound is characterized by the presence of a cyclopropyl group, a methyl-substituted thienyl group, a sulfanyl group, and a trifluoromethyl group

Preparation Methods

The synthesis of 1-CYCLOPROPYL-7-(5-METHYL-2-THIENYL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE involves multiple steps, typically starting with the construction of the pyrido[2,3-d]pyrimidinone core. This can be achieved through cyclization reactions involving appropriate precursors. The introduction of the cyclopropyl, methyl-thienyl, sulfanyl, and trifluoromethyl groups is accomplished through various substitution reactions under specific conditions. Industrial production methods may involve optimizing these synthetic routes to enhance yield and purity.

Chemical Reactions Analysis

1-CYCLOPROPYL-7-(5-METHYL-2-THIENYL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE undergoes several types of chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can undergo reduction reactions, particularly at the pyrido[2,3-d]pyrimidinone core.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-CYCLOPROPYL-7-(5-METHYL-2-THIENYL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE has diverse applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-CYCLOPROPYL-7-(5-METHYL-2-THIENYL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE involves its interaction with molecular targets such as enzymes or receptors. The compound’s functional groups allow it to bind to specific sites, modulating the activity of these targets. Pathways involved may include inhibition or activation of enzymatic reactions, leading to downstream effects on cellular processes.

Comparison with Similar Compounds

Similar compounds to 1-CYCLOPROPYL-7-(5-METHYL-2-THIENYL)-2-SULFANYL-5-(TRIFLUOROMETHYL)PYRIDO[2,3-D]PYRIMIDIN-4(1H)-ONE include other pyrido[2,3-d]pyrimidinone derivatives with different substituents. These compounds may share some chemical properties but differ in their biological activity and applications. The presence of the trifluoromethyl group, in particular, distinguishes this compound by enhancing its stability and lipophilicity, making it unique among its peers.